Cas no 2098089-81-5 (3-Amino-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one)

• Product Name: 3-Amino-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one
• CAS No: 2098089-81-5
• MF: C₁₀H₁₆F₂N₂O
• MW: 218.243649482727
• CID: 4775206
• Update Time: 2025-10-28

3-Amino-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one

• Inchi： 1S/C10H16F2N2O/c11-10(12)3-1-7-5-14(6-8(7)10)9(15)2-4-13/h7-8H,1-6,13H2
• InChI Key： DODWAIGPLZKOGT-UHFFFAOYSA-N
• SMILES： C(N1CC2C(F)(F)CCC2C1)(=O)CCN

Additional information on 3-Amino-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one

Recent Advances in the Study of 3-Amino-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one (CAS: 2098089-81-5)

The compound 3-Amino-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one (CAS: 2098089-81-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. Researchers have successfully optimized its synthetic route, achieving higher yields and purity, which is critical for further biological evaluation. The presence of the difluorinated cyclopentapyrrolidine moiety is particularly noteworthy, as it enhances the compound's metabolic stability and bioavailability.

In vitro and in vivo studies have demonstrated that 3-Amino-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate its utility in modulating neurotransmitter systems, which could have implications for neurological disorders.

Further investigations into the compound's mechanism of action have employed advanced techniques such as X-ray crystallography and molecular docking studies. These studies have provided insights into the compound's binding interactions with target proteins, offering a structural basis for its observed biological effects. Such findings are invaluable for the rational design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in the development of 3-Amino-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one as a therapeutic agent. Issues such as scalability of synthesis, pharmacokinetic properties, and potential off-target effects need to be addressed in future studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3-Amino-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one represents a promising scaffold for drug discovery, with its unique chemical structure and diverse biological activities. Continued research into its applications and optimization will likely yield significant contributions to the field of medicinal chemistry and therapeutic development.